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Compound of Interest

Compound Name: JCP174

Cat. No.: B1672823 Get Quote

Disclaimer: This document summarizes the currently available information on JCP174. It is

critical to note that comprehensive safety and toxicity studies for JCP174 are not publicly

available in the scientific literature. JCP174 is primarily documented as a research chemical,

and as such, it should be handled with appropriate laboratory safety measures. The information

herein is intended for research, scientific, and drug development professionals and is based on

the compound's mechanism of action and the general properties of related chemical probes.

Executive Summary
JCP174 is a small molecule inhibitor used in research, notably for its activity against the

parasite Toxoplasma gondii.[1] While its precise mechanism of action in Toxoplasma gondii is

not fully elucidated, it is suggested to involve the disruption of fatty acid synthesis. In

mammalian systems, JCP174 is understood to function as an activity-based probe that targets

acyl-protein thioesterases (APTs), specifically APT1 and APT2. These enzymes are crucial for

the post-translational modification of proteins through a process called depalmitoylation. Due to

the absence of dedicated toxicological studies, this guide infers a potential safety and toxicity

profile based on the known biological roles of its targets and the general safety considerations

for activity-based probes.

Chemical and Physical Properties
Quantitative data on the physicochemical properties of JCP174 is limited. The available

information is summarized below.
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Property Value Source

Molecular Formula C₁₂H₁₂ClNO₃ [1]

Molecular Weight 253.68 g/mol [1]

Purity Min. 95% [1]

CAS Number 126062-19-9 [1]

Mechanism of Action and Biological Targets
JCP174's primary mode of action in mammalian cells is the inhibition of Acyl-Protein

Thioesterase 1 (LYPLA1) and Acyl-Protein Thioesterase 2 (LYPLA2). These enzymes catalyze

the removal of palmitate from cysteine residues on proteins, a reversible process critical for

regulating protein localization, trafficking, and function.

Acyl-Protein Thioesterase 1 (APT1/LYPLA1):

Plays a role in the depalmitoylation of G proteins and regulates platelet activation.[2]

Involved in the palmitoylation/depalmitoylation cycles that are crucial for normal glucose

metabolism and insulin secretion.[3]

Acts as a negative regulator of autophagy.[4]

Primarily located in the cytoplasm, with some presence in the cell membrane, nuclear

membrane, and endoplasmic reticulum.[4]

Acyl-Protein Thioesterase 2 (APT2/LYPLA2):

Hydrolyzes fatty acids from S-acylated cysteine residues in proteins like trimeric G alpha

proteins, GAP43, and HRAS.[5][6]

Its interaction with membranes involves electrostatic attraction, insertion of a hydrophobic

loop, and S-acylation.[7]

It is thought to deform the lipid bilayer to extract the acyl chain from its substrate.[7]
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The inhibition of these enzymes by JCP174 would lead to a state of hyper-palmitoylation of

their substrate proteins, potentially altering signaling pathways and cellular processes.

Signaling Pathway of JCP174's Target
The following diagram illustrates the general mechanism of action of JCP174 in the context of

protein palmitoylation.

JCP174 inhibits APTs, preventing protein depalmitoylation.

Presumed Safety and Toxicity Profile
No direct toxicological data for JCP174 has been identified. The following sections outline a

hypothetical safety profile based on its use as a research probe and the function of its targets.

General Safety Considerations for Activity-Based
Probes
Activity-based probes (ABPs) like JCP174 are designed to covalently bind to the active site of

enzymes.[8][9] While this makes them potent tools for research, it also raises potential safety

concerns.
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Consideration Description

Reactivity

The electrophilic "warhead" of an ABP that

reacts with the target enzyme could potentially

react with other off-target nucleophiles in the

proteome, leading to unintended cellular effects.

[10]

Cell Permeability

The properties of the probe, including its linker

and tag (if any), can affect its ability to cross cell

membranes and its subcellular localization,

influencing which proteins it can interact with.[9]

Toxicity

The inherent chemical properties of the probe

and its potential off-target effects can lead to

cytotoxicity. This is a critical parameter to

assess during the development and use of any

chemical probe.[8]

In Vivo Use

For in vivo applications, the pharmacokinetics

and pharmacodynamics of the probe are crucial

and often limiting factors. The probe must be

able to reach its target tissue and enzyme

without causing systemic toxicity.[8]

Potential Toxicities Based on Target Inhibition
Long-term or high-dose inhibition of APT1 and APT2 could theoretically lead to adverse effects

due to the disruption of normal protein function.

Disruption of Glucose Homeostasis: Given APT1's role in insulin secretion, its inhibition could

lead to dysregulation of blood glucose levels.[3]

Neurological Effects: Since palmitoylation is critical for the function of many neuronal

proteins, interference with this process could have neurological consequences.

Oncogenic Pathway Alterations: As APTs are involved in the regulation of oncogenes like

Ras, their inhibition could impact cell growth and proliferation pathways.[11]
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Experimental Protocols
Detailed experimental protocols for safety and toxicity studies of JCP174 are not available.

However, a general workflow for assessing the selectivity of an activity-based probe like

JCP174 is presented below.

General Workflow for In Vitro Selectivity Profiling
Workflow for assessing JCP174 target engagement and selectivity.

Conclusion
JCP174 is a valuable research tool for studying protein palmitoylation and has shown potential

as an anti-parasitic agent. However, a comprehensive understanding of its safety and toxicity

profile is lacking. Based on its mechanism of action as an inhibitor of acyl-protein thioesterases

and the general characteristics of activity-based probes, caution should be exercised in its

handling and application. Further studies are required to formally assess its toxicological

properties before any consideration for therapeutic development. Researchers and drug

development professionals should treat JCP174 as a compound with an unknown safety profile

and handle it according to standard laboratory safety protocols for novel chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [JCP174: A Technical Guide to its Presumed Safety and
Toxicity Profile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672823#jcp174-safety-and-toxicity-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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